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Compound of Interest

Compound Name: 2-(3-Bromophenyl)morpholine

CAS No.: 1018612-02-6

Cat. No.: B1517816

Get Quote

Molecular Architecture & Physicochemical
Baseline[1][2]
2-(3-Bromophenyl)morpholine is a structural analog of the psychostimulant phenmetrazine.

[1][2] It functions as a monoamine transporter inhibitor and is frequently encountered in

neuropharmacological research.[1][2] Its core structure features a secondary amine within a

morpholine ring, substituted at the 2-position with a 3-bromophenyl moiety.[1][2][3]

This molecular arrangement dictates its solubility and stability profile: the basic nitrogen (

) drives pH-dependent solubility, while the aryl bromide introduces specific photosensitivity
risks.[2]

Table 1: Physicochemical Properties (Predicted &
Experimental)
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Property Value Notes

Molecular Formula

Molecular Weight 242.11 g/mol

Appearance
Colorless/Pale Yellow Liquid

(Free Base)

White crystalline solid as HCl

salt.[1][2][4]

(Base) 8.3 – 8.5
Protonation of morpholine

nitrogen.[1][2]

LogP ~2.11
Moderate lipophilicity; crosses

BBB.[1][2]

H-Bond Donors 1 Secondary amine (NH).[1][2]

H-Bond Acceptors 2
Ether oxygen and amine

nitrogen.[1][2]

Melting Point N/A (Liquid at RT)
Salt forms (HCl) typically melt

>170°C.

Solubility Profile & pH Dependence[2]
The solubility of 2-(3-Bromophenyl)morpholine is governed by the ionization state of the

secondary amine.[1][2]

Aqueous Solubility Dynamics
Low pH (pH < 6.0): The molecule exists predominantly as the cationic ammonium species (

).[1][2] Solubility is high (>10 mg/mL), making acidic buffers or water-for-injection (WFI) with
added acid suitable vehicles.[1][2]

High pH (pH > 9.0): The molecule exists as the neutral free base (

).[1][2] Solubility drops precipitously (<0.1 mg/mL), leading to precipitation in basic media.[1]
[2]
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Scientific Insight: When developing liquid formulations, avoid phosphate buffers near pH 7.4 if

high concentration is required, as the ratio of free base increases, risking precipitation.[2]

Citrate or acetate buffers (pH 4.0–5.0) are superior for stability and solubility.[1][2]

Organic Solvent Compatibility[1][2][5]
High Solubility: Dichloromethane (DCM), Dimethyl sulfoxide (DMSO), Methanol.[2]

Moderate Solubility: Ethanol, Acetonitrile.[1][2]

Low Solubility: Hexanes, Diethyl ether (unless free base).[1][2]

Stability Dynamics & Stress Testing[1]
The stability profile is dominated by two primary vectors: Oxidative N-dealkylation/N-oxidation

and Photolytic Debromination.[1][2]

Degradation Pathways[1][2]
Oxidation: Secondary amines are susceptible to radical oxidation, forming N-oxides or

undergoing oxidative deamination.[1][2] This is accelerated by trace metals (Fe, Cu) and

peroxides in solvents.[2]

Photolysis: The Carbon-Bromine (C-Br) bond is weaker than C-Cl or C-F.[1][2] Exposure to

UV light can cleave this bond via homolytic fission, generating a phenyl radical that abstracts

hydrogen, leading to the debrominated byproduct (2-phenylmorpholine).[2]

Visualization: Degradation Pathways
The following diagram illustrates the critical degradation nodes for this molecule.
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Stress Conditions
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Figure 1: Primary degradation pathways including N-oxidation and photolytic debromination.[1]

[2]

Experimental Protocols
Protocol A: Thermodynamic Solubility Determination
Objective: To determine the saturation solubility of the solid form in various media.[1][2]

Reagents:

Test Compound: 2-(3-Bromophenyl)morpholine (HCl salt recommended).[1][2]

Solvents: pH 1.2 (0.1N HCl), pH 4.5 (Acetate), pH 6.8 (Phosphate), Water.[2]

Workflow:

Preparation: Add excess solid compound (~10 mg) to 1 mL of each solvent in a glass vial.

Equilibration: Shake at 25°C for 24–48 hours. Crucial: Visual inspection must confirm

undissolved solid remains; if clear, add more solid.[1][2]

Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF filter

(pre-saturated to prevent adsorption).
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Quantification: Analyze the supernatant via HPLC-UV (254 nm).

Calculation:

.

Protocol B: Forced Degradation (Stress Testing)
Objective: To validate stability-indicating analytical methods (per ICH Q1A).

Stress Type Condition Duration Target Degradation

Acid Hydrolysis 1N HCl, 60°C 24 Hours 5–20%

Base Hydrolysis 1N NaOH, 60°C 24 Hours 5–20%

Oxidation
3%

, RT
4–6 Hours 5–20%

Photolysis
ICH Q1B (1.2M lux

hours)
~1 Week 5–20%

Thermal 60°C (Solid State) 7 Days <5%

Scientific Note: If the oxidative condition yields >20% degradation rapidly, repeat with 0.3%

.[2] The secondary amine is highly reactive; "over-cooking" the sample will produce secondary
degradation products that are not relevant to shelf-life.[1][2]

Handling & Storage Protocols
To ensure data integrity and compound longevity, the following storage protocols are

mandatory.

Storage Hierarchy
Primary: Store as the Hydrochloride (HCl) salt. The free base liquid is prone to oxidation and

difficult to handle.[1][2]

Atmosphere: Flush headspace with Argon or Nitrogen.[1][2]
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Temperature: -20°C for long-term (>3 months); 2-8°C for working stocks.

Container: Amber glass vials (Type I) to prevent photolysis of the C-Br bond.

Workflow Visualization: Handling Logic[2]
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Figure 2: Decision logic for compound handling and storage to maximize stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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